Cas no 79349-53-4 (7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride)

• Product Name: 7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride
• CAS No: 79349-53-4
• MF: C₂₁H₂₀Cl₂N₂O₃S
• MW: 451.366102218628
• MDL: MFCD08703623
• CID: 60076
• PubChem ID: 13239628
• Update Time: 2025-06-08

7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-ACMA
• 7-Amino-3-chloromethyl-3-cephem-4-carboxylic acid diphenylmethyl ester hydrochloride
• 7-AMINO-3-CHLOROMETHYL-3-CEPHEM-4-CARBOXYLIC ACID DIPHENYL-- METHYL ESTER HYDROCHLORIDE (7-ACMA)
• (6R,7R)-Benzhydryl 7-amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride
• 7-ACMA hydrochloride
• HDYOATPRFNMLSX-KYSFMIDTSA-N
• benzhydryl 7beta-amino-3-chloromethyl-3-cephem-4-carboxylate hydrochloride
• diphenylmethyl (6R,7R)-7-amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride
• CS-0197434
• E73943
• 79349-53-4
• benzhydryl (6R,7R)-7-amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
• NSC-736204
• NSC736204
• AS-83265
• (6R,7R)-benzhydryl 7-amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, hydrochloride
• 7-ACMAhydrochloride
• diphenylmethyl 7 beta-amino-3-chloromethyl-ceph-3-em-4-carboxylate hydrochloride
• SCHEMBL5147558
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-(chloromethyl)-8-oxo-, diphenylmethyl ester, monohydrochloride, (6R,7R)- (9CI)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-(chloromethyl)-8-oxo-, diphenylmethyl ester, monohydrochloride, (6R-trans)- (ZCI)
• (6R,7R)-7-Amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Diphenylmethyl Ester Hydrochloride; (6R-trans)-7-Amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Diphenylmethyl Ester Monohydrochloride;
• 7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride

• MDL： MFCD08703623
• Inchi： 1S/C21H19ClN2O3S.ClH/c22-11-15-12-28-20-16(23)19(25)24(20)17(15)21(26)27-18(13-7-3-1-4-8-13)14-9-5-2-6-10-14;/h1-10,16,18,20H,11-12,23H2;1H/t16-,20-;/m1./s1
• InChI Key： HDYOATPRFNMLSX-KYSFMIDTSA-N
• SMILES： C(C1=C(CCl)CS[C@@H]2[C@@H](C(N12)=O)N)(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 450.05700
• Monoisotopic Mass: 450.0571691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 97.93000
• LogP: 4.49470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride

Comprehensive Overview of 7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride (CAS 79349-53-4)

7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride (CAS 79349-53-4) is a critical intermediate in the synthesis of cephalosporin antibiotics. This compound, often referred to as 7-ACCA diphenylmethyl ester HCl, plays a pivotal role in pharmaceutical research and development. Its unique structure, featuring a chloromethyl group and a diphenylmethyl ester moiety, makes it highly valuable for modifying antibiotic properties. Researchers and manufacturers prioritize this compound due to its versatility in creating next-generation β-lactam antibiotics.

The growing demand for antibiotic resistance solutions has spotlighted compounds like 7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride. With the rise of multidrug-resistant bacteria, the pharmaceutical industry seeks innovative ways to enhance drug efficacy. This intermediate enables the development of broad-spectrum cephalosporins, addressing urgent medical needs. Its CAS 79349-53-4 identifier ensures precise tracking in global supply chains, meeting stringent regulatory standards.

From a synthetic chemistry perspective, 7-ACCA diphenylmethyl ester HCl offers exceptional reactivity. The chloromethyl group facilitates nucleophilic substitutions, while the diphenylmethyl ester protects the carboxyl group during synthesis. These features are frequently discussed in forums on green chemistry and sustainable pharmaceutical manufacturing. As industries adopt eco-friendly practices, optimizing the synthesis of this intermediate reduces waste and improves yield—key topics in AI-driven drug discovery platforms.

Analytical techniques like HPLC and NMR are essential for characterizing CAS 79349-53-4. Purity and stability are paramount, especially when scaling production for clinical trials. Recent advancements in continuous flow chemistry have streamlined its manufacturing, aligning with trends in Industry 4.0. These innovations answer common search queries such as "How to improve cephalosporin intermediate synthesis?" or "Best practices for handling 7-ACCA derivatives."

In conclusion, 7-Amino-3-chloromethyl-3-cephem-4-carboxylic Acid Diphenylmethyl Ester Hydrochloride remains indispensable in antibiotic development. Its CAS 79349-53-4 designation ensures traceability, while its chemical properties align with modern drug discovery challenges. By integrating cutting-edge synthesis methods and addressing antibiotic resistance, this compound exemplifies the intersection of tradition and innovation in pharmaceuticals.